Cas no 1797022-56-0 (1'-(3-chloro-2-methylbenzenesulfonyl)-3H-spiro[2-benzofuran-1,4'-piperidine]-3-one)

• Product Name: 1'-(3-chloro-2-methylbenzenesulfonyl)-3H-spiro[2-benzofuran-1,4'-piperidine]-3-one
• CAS No: 1797022-56-0
• MF: C₁₉H₁₈ClNO₄S
• MW: 391.86852312088
• CID: 5369724
• Update Time: 2025-07-22

1'-(3-chloro-2-methylbenzenesulfonyl)-3H-spiro[2-benzofuran-1,4'-piperidine]-3-one Chemical and Physical Properties

Names and Identifiers

• 1′-[(3-Chloro-2-methylphenyl)sulfonyl]spiro[isobenzofuran-1(3H),4′-piperidin]-3-one
• 1'-(3-chloro-2-methylbenzenesulfonyl)-3H-spiro[2-benzofuran-1,4'-piperidine]-3-one

• Inchi： 1S/C19H18ClNO4S/c1-13-16(20)7-4-8-17(13)26(23,24)21-11-9-19(10-12-21)15-6-3-2-5-14(15)18(22)25-19/h2-8H,9-12H2,1H3
• InChI Key： OOLIAKFGQTXZNI-UHFFFAOYSA-N
• SMILES： C12(CCN(S(C3=CC=CC(Cl)=C3C)(=O)=O)CC1)C1=C(C=CC=C1)C(=O)O2

Experimental Properties

• Density: 1.47±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 614.1±65.0 °C(Predicted)
• pka: -6.32±0.20(Predicted)

Additional information on 1'-(3-chloro-2-methylbenzenesulfonyl)-3H-spiro[2-benzofuran-1,4'-piperidine]-3-one

Research Briefing on 1'-(3-chloro-2-methylbenzenesulfonyl)-3H-spiro[2-benzofuran-1,4'-piperidine]-3-one (CAS: 1797022-56-0)

Recent studies on the compound 1'-(3-chloro-2-methylbenzenesulfonyl)-3H-spiro[2-benzofuran-1,4'-piperidine]-3-one (CAS: 1797022-56-0) have highlighted its potential as a novel therapeutic agent in the field of chemical biology and medicinal chemistry. This spirocyclic sulfonamide derivative has garnered attention due to its unique structural features and promising pharmacological properties. The compound's mechanism of action and target specificity are currently under investigation, with preliminary data suggesting its applicability in neurological and inflammatory disorders.

The synthesis of 1'-(3-chloro-2-methylbenzenesulfonyl)-3H-spiro[2-benzofuran-1,4'-piperidine]-3-one involves a multi-step process, including the formation of the spirocyclic core followed by sulfonylation. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for further biological evaluation. Structural-activity relationship (SAR) studies have identified key modifications that enhance its binding affinity and selectivity towards specific biological targets.

In vitro and in vivo studies have demonstrated the compound's efficacy in modulating specific signaling pathways. For instance, it has shown inhibitory activity against certain kinases and receptors implicated in neurodegenerative diseases. Additionally, its pharmacokinetic profile, including absorption, distribution, metabolism, and excretion (ADME), has been characterized to assess its suitability as a drug candidate. These studies indicate favorable bioavailability and minimal off-target effects, positioning it as a promising lead compound.

Ongoing research is focused on elucidating the compound's precise molecular targets and optimizing its therapeutic index. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound through preclinical development. The integration of computational modeling and high-throughput screening techniques is expected to accelerate the identification of derivatives with enhanced potency and reduced toxicity.

In conclusion, 1'-(3-chloro-2-methylbenzenesulfonyl)-3H-spiro[2-benzofuran-1,4'-piperidine]-3-one represents a significant advancement in the search for novel therapeutic agents. Its unique chemical structure and promising biological activity warrant further investigation to fully exploit its potential in treating complex diseases. Future studies will likely focus on clinical translation and the development of formulation strategies to improve its delivery and efficacy.